Cas no 7207-49-0 (2-Octanone, oxime)

• Product Name: 2-Octanone, oxime
• CAS No: 7207-49-0
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 569466
• PubChem ID: 9562584
• Update Time: 2025-05-28

2-Octanone, oxime Chemical and Physical Properties

Names and Identifiers

• 2-Octanone, oxime
• NULL
• Methyl-hexyl-ketoxim
• Methyl-n-hexyl-ketoxim
• octan-2-one oxime
• Octan-2-on-oxim
• AKOS008980154
• AI3-02274
• SCHEMBL3960260
• 7207-49-0
• NSC145994
• NSC-145994
• 2-hydroxyiminooctane
• MFCD00089167
• EINECS 230-586-5
• 58BNE8LC2W
• DTXSID5064594
• NSC 145994

• Inchi： 1S/C8H17NO/c1-3-4-5-6-7-8(2)9-10/h10H,3-7H2,1-2H3/b9-8-
• InChI Key： GZRPVYSKBVDCBV-HJWRWDBZSA-N
• SMILES： CCCCCC/C(=N\O)/C

Computed Properties

• Exact Mass: 143.13100
• Monoisotopic Mass: 143.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6A^2
• XLogP3: 2.7

Experimental Properties

• Density: 0.9636 (rough estimate)
• Boiling Point: 261.35°C (rough estimate)
• Flash Point: 124.6°C
• Refractive Index: 1.4614 (estimate)
• PSA: 32.59000
• LogP: 2.80690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes

Additional information on 2-Octanone, oxime

Comprehensive Overview of 2-Octanone, oxime (CAS No. 7207-49-0): Properties, Applications, and Industry Insights

2-Octanone, oxime (CAS No. 7207-49-0) is a specialized organic compound widely recognized for its versatile applications in industrial and research settings. This compound, also referred to as octan-2-one oxime, belongs to the class of oximes, which are derivatives of ketones or aldehydes. The growing interest in 2-Octanone oxime stems from its unique chemical properties, including its role as an intermediate in organic synthesis and its potential use in fragrance formulations. Researchers and manufacturers frequently search for terms like "2-Octanone oxime uses", "CAS 7207-49-0 safety data", and "octanone oxime synthesis", reflecting its relevance in both academic and commercial spheres.

The molecular structure of 2-Octanone, oxime features an eight-carbon chain with an oxime functional group (-NOH) at the second position. This configuration contributes to its reactivity, making it valuable for producing polymers, agrochemicals, and specialty chemicals. Recent studies highlight its potential in green chemistry initiatives, aligning with the global demand for sustainable alternatives. Keywords such as "biodegradable oxime derivatives" and "eco-friendly chemical intermediates" are increasingly associated with this compound, underscoring its alignment with environmental trends.

In the fragrance industry, 2-Octanone oxime is explored for its mild, ketone-like odor profile, often compared to "fruity or herbal notes". Perfumers and flavorists search for "oxime-based aroma chemicals" to innovate in consumer products. Additionally, its stability under moderate temperatures makes it suitable for controlled-release formulations, a topic gaining traction in pharmaceutical research. Searches like "oxime stability in drug delivery" and "CAS 7207-49-0 solubility" reflect these niche applications.

From a technical perspective, 2-Octanone, oxime exhibits a melting point range of 30–35°C and a boiling point of approximately 210°C, with moderate solubility in organic solvents. Analytical methods such as GC-MS and HPLC are commonly employed for its identification, as queried in "CAS 7207-49-0 analytical techniques". Regulatory compliance is another critical area, with users seeking "REACH compliance for 2-Octanone oxime" and "OECD guidelines for oxime testing" to ensure safe handling and transportation.

Emerging applications include its use in corrosion inhibitors and polymer cross-linking agents, driven by searches like "oximes in material science". As industries prioritize multifunctional additives, 2-Octanone oxime offers a balance of reactivity and low toxicity, meeting stringent safety standards. Future research may focus on scaling production via catalytic methods, addressing queries such as "cost-effective oxime synthesis".

In summary, 2-Octanone, oxime (CAS No. 7207-49-0) is a dynamic compound bridging multiple sectors. Its adaptability to green chemistry, fragrance design, and advanced material science ensures sustained interest, while SEO-driven queries highlight its practical and theoretical significance. Professionals are encouraged to monitor evolving regulations and innovative applications to fully leverage its potential.